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Compound of Interest

Compound Name: 1-(m-Nitro-phenyl)-2-nitro-propane

Cat. No.: B8508898 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(m-Nitro-phenyl)-2-nitro-propane (CAS

No. 29865-59-6) is not readily available in public databases. The following guidance is based

on the general properties and hazards of aromatic nitro compounds. It is imperative to consult

with your institution's Environmental Health and Safety (EHS) department and a licensed

hazardous waste disposal company for specific disposal instructions. Never attempt to treat or

dispose of this chemical without expert guidance.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling 1-(m-Nitro-phenyl)-2-nitro-propane, focusing

on proper operational and disposal plans.

Immediate Safety and Handling Precautions
Given its structure as an aromatic dinitro compound, 1-(m-Nitro-phenyl)-2-nitro-propane
should be handled as a highly hazardous substance. Aromatic nitro compounds are often toxic,

flammable, and can be explosive under certain conditions.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and

closed-toe shoes.
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Respiratory Protection: Work in a well-ventilated fume hood. If there is a risk of inhalation,

use a NIOSH-approved respirator with organic vapor cartridges.

Spill Response:

Evacuate the immediate area and eliminate all ignition sources.

Ventilate the area.

For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or

earth. Do not use combustible materials like paper towels.

Collect the absorbed material and contaminated surfaces into a sealed, properly labeled

container for hazardous waste disposal.

For large spills, contact your institution's EHS department immediately.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Hazard Profile of Structurally Related Compounds
To understand the potential hazards of 1-(m-Nitro-phenyl)-2-nitro-propane, the following

table summarizes the properties of similar nitro compounds.
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Property
1-Nitropropane[1]
[2]

2-Nitropropane[3]
[4][5]

General Aromatic
Nitro Compounds

Physical State Colorless liquid Colorless liquid Can be liquid or solid

Flammability
Flammable liquid and

vapor

Highly flammable

liquid

Often combustible;

some are explosive

Toxicity

Harmful if swallowed

or in contact with skin.

Toxic if inhaled.

Harmful if swallowed.

Toxic if inhaled.

Suspected of causing

genetic defects and

cancer.

Can cause cyanosis

(blueing of the skin),

anemia, and damage

to the liver and central

nervous system.

Readily absorbed

through the skin.

Reactivity

Reacts violently with

oxidizers and strong

bases.

Sensitive to heat. Can

react with amines,

heavy metal oxides,

strong acids, and

strong alkalis.

Can be unstable,

especially when

heated. May react

violently with reducing

agents.

Exposure Limits

(TWA)
ACGIH TLV: 25 ppm OSHA PEL: 25 ppm

Vary widely depending

on the specific

compound.

Logistical and Operational Disposal Plan
The disposal of 1-(m-Nitro-phenyl)-2-nitro-propane must be handled as a regulated

hazardous waste stream.

Waste Segregation and Collection:

Do not mix this waste with other chemical waste streams unless explicitly instructed to do so

by your EHS department. Aromatic nitro compounds are incompatible with strong oxidizing

agents, strong bases, and acids.

Collect waste in a designated, compatible container. A glass or polyethylene-lined steel

container is often suitable. Ensure the container has a secure, tight-fitting lid.
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Do not fill the waste container to more than 80% capacity to allow for vapor expansion.

Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "1-(m-Nitro-phenyl)-2-nitro-propane"

The specific hazards (e.g., "Flammable," "Toxic," "Reactive")

The date accumulation started

Your name, lab number, and contact information

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste

storage area.

Store away from incompatible materials, heat, sparks, and open flames.

Ensure secondary containment is in place to capture any potential leaks.

Final Disposal:

Contact your institution's EHS department to arrange for a pickup by a licensed hazardous

waste disposal company.

Provide the disposal company with all available information about the waste, including its

chemical composition and any known hazards.

The most likely method of disposal for this type of compound is high-temperature

incineration at a permitted facility.
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No specific, validated experimental protocols for the laboratory-scale neutralization or

degradation of 1-(m-Nitro-phenyl)-2-nitro-propane were found in the searched literature.

Attempting to neutralize or treat this chemical in the lab without a validated protocol is

extremely dangerous and is strongly discouraged. Chemical reduction processes for nitro

compounds must be carefully controlled to avoid overheating and potential explosions.

Disposal Workflow
The following diagram illustrates the general workflow for the disposal of hazardous chemical

waste.
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Caption: General workflow for hazardous chemical waste disposal.
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Regulatory Compliance
All hazardous waste must be managed in accordance with local, state, and federal regulations.

In the United States, this includes regulations from the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA) and the Department of

Transportation (DOT) for transportation. Ensure all documentation, such as hazardous waste

manifests, is completed accurately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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